Cas no 867333-31-1 (7-(2,6-Dichlorophenyl)-5-methylbenzo[e][1,2,4]triazin-3-amine)

• Product Name: 7-(2,6-Dichlorophenyl)-5-methylbenzo[e][1,2,4]triazin-3-amine
• CAS No: 867333-31-1
• MF: C₁₄H₁₀Cl₂N₄
• MW: 305.162000179291
• CID: 844395
• PubChem ID: 24822757
• Update Time: 2025-07-18

7-(2,6-Dichlorophenyl)-5-methylbenzo[e][1,2,4]triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-(2,6-Dichlorophenyl)-5-methylbenzo[e][1,2,4]triazin-3-amine
• 1,2,4-Benzotriazin-3-amine, 7-(2,6-dichlorophenyl)-5-methyl-
• 7-(2,6-Dichlorophenyl)-5-methyl-1,2,4-benzotriazin-3-amine
• 7-(2,6-dichlorophenyl)-5-methyl-1,2,4-benzotriazine-3-ylamine
• DTXSID00647590
• CHEMBL218072
• BDBM50193916
• 7-(2,6-dichloro-phenyl)-5-methyl-benzo[1,2,4]triazin-3-ylamine
• VIPXIJIKXLCFJS-UHFFFAOYSA-N
• 867333-31-1
• SCHEMBL4273851

• Inchi： 1S/C14H10Cl2N4/c1-7-5-8(12-9(15)3-2-4-10(12)16)6-11-13(7)18-14(17)20-19-11/h2-6H,1H3,(H2,17,18,20)
• InChI Key： VIPXIJIKXLCFJS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC2C(C(C)=C1)=NC(N)=NN=2)Cl

Computed Properties

• Exact Mass: 304.0282517g/mol
• Monoisotopic Mass: 304.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 7-(2,6-Dichlorophenyl)-5-methylbenzo[e][1,2,4]triazin-3-amine

Professional Introduction to Compound with CAS No. 867333-31-1 and Product Name: 7-(2,6-Dichlorophenyl)-5-methylbenzo[e][1,2,4]triazin-3-amine

The compound identified by the CAS number 867333-31-1 and the product name 7-(2,6-Dichlorophenyl)-5-methylbenzo[e][1,2,4]triazin-3-amine represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound belongs to the triazine family, a class of molecules known for their diverse biological activities and structural versatility. The presence of chlorine substituents at the 2 and 6 positions on the phenyl ring, along with a methyl group at the 5 position, contributes to its unique chemical properties and potential applications in medicinal chemistry.

Recent studies have highlighted the importance of triazine derivatives in the development of novel therapeutic agents. The structural framework of 7-(2,6-Dichlorophenyl)-5-methylbenzo[e][1,2,4]triazin-3-amine offers a rich scaffold for further functionalization and exploration of its pharmacological effects. Researchers have been particularly interested in its potential as an intermediate in the synthesis of bioactive molecules targeting various disease pathways.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The chlorine atoms at the 2 and 6 positions enhance electrophilicity, making it a valuable candidate for further derivatization through nucleophilic substitution reactions. This property has been exploited in several synthetic strategies aimed at creating more complex molecules with enhanced pharmacological profiles.

The methyl group at the 5 position further modulates the electronic properties of the triazine core, influencing its reactivity and binding affinity. This fine-tuning of structural features allows chemists to fine-tune biological activity, making it a versatile building block for drug discovery efforts. In recent years, there has been growing interest in leveraging such structural diversity to develop treatments for conditions ranging from infectious diseases to chronic disorders.

Advances in computational chemistry have also played a crucial role in understanding the potential of 7-(2,6-Dichlorophenyl)-5-methylbenzo[e][1,2,4]triazin-3-amine. Molecular modeling studies have revealed insights into its binding interactions with protein targets, providing a foundation for rational drug design. These computational approaches are complemented by experimental validations, where researchers synthesize derivatives based on predictive models to test their hypotheses.

In clinical research settings, this compound has been explored as a precursor for novel therapeutic agents. Its structural motifs are reminiscent of established drugs that have shown efficacy in treating various ailments. By modifying key functional groups while retaining the core triazine scaffold, scientists aim to develop next-generation treatments with improved safety profiles and efficacy.

The synthesis of 7-(2,6-Dichlorophenyl)-5-methylbenzo[e][1,2,4]triazin-3-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the triazine ring system followed by selective functionalization at specific positions. These synthetic routes are optimized for yield and scalability, ensuring that researchers can access sufficient quantities for both laboratory studies and potential clinical trials.

One particularly notable application of this compound is its use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is implicated in many diseases. By designing molecules that selectively inhibit aberrant kinase activity, researchers hope to develop treatments that address these conditions more effectively than existing therapies.

The role of chlorine substituents in enhancing binding affinity has been well-documented across various classes of bioactive molecules. In the case of 7-(2,6-Dichlorophenyl)-5-methylbenzo[e][1,2,4]triazin-3-amine, these substituents contribute to strong interactions with biological targets through dipole-dipole interactions and halogen bonding. Such interactions are critical for achieving high selectivity and potency in drug candidates.

Future directions in research on this compound may include exploring its potential as an antiviral or anticancer agent. Preliminary studies have suggested that derivatives based on this scaffold exhibit promising activity against certain viral enzymes and cancer cell lines. These findings warrant further investigation into optimizing pharmacokinetic properties and exploring combination therapies.

The versatility of 7-(2,6-Dichlorophenyl)-5-methylbenzo[e][1,2,4]triazin-3-amine as a chemical building block is evident from its diverse applications across multiple research areas. Whether used as a starting material for drug discovery or as a model compound for studying molecular interactions, its unique structural features make it a valuable asset for chemists and biologists alike.